Cas no 1807220-58-1 (3-Aminomethyl-6-bromo-2-cyanobenzoic acid)

• Product Name: 3-Aminomethyl-6-bromo-2-cyanobenzoic acid
• CAS No: 1807220-58-1
• MF: C₉H₇BrN₂O₂
• MW: 255.068081140518
• CID: 4796305
• Update Time: 2025-06-11

3-Aminomethyl-6-bromo-2-cyanobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Aminomethyl-6-bromo-2-cyanobenzoic acid

• Inchi： 1S/C9H7BrN2O2/c10-7-2-1-5(3-11)6(4-12)8(7)9(13)14/h1-2H,3,11H2,(H,13,14)
• SMILES： BrC1C=CC(CN)=C(C#N)C=1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: -1.6
• Topological Polar Surface Area: 87.1

Additional information on 3-Aminomethyl-6-bromo-2-cyanobenzoic acid

Introduction to 3-Aminomethyl-6-bromo-2-cyanobenzoic acid (CAS No. 1807220-58-1)

3-Aminomethyl-6-bromo-2-cyanobenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1807220-58-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a benzoic acid core with substituents including an amino group, a bromine atom, and a cyano group, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural configuration of 3-Aminomethyl-6-bromo-2-cyanobenzoic acid positions it as a versatile building block for the development of novel therapeutic agents. The presence of both electron-withdrawing and electron-donating groups on its aromatic ring enhances its reactivity, enabling diverse chemical modifications. These modifications are crucial for tailoring the compound’s pharmacokinetic and pharmacodynamic profiles, making it particularly relevant in drug discovery initiatives targeting neurological disorders, inflammatory conditions, and metabolic diseases.

In recent years, the pharmaceutical industry has increasingly focused on developing small-molecule inhibitors that modulate enzyme activity through precise targeting of biological pathways. 3-Aminomethyl-6-bromo-2-cyanobenzoic acid has been explored as a precursor in the synthesis of kinase inhibitors, which play a pivotal role in treating cancers and autoimmune diseases. The cyano group at the 2-position and the amino group at the 3-position provide multiple sites for functionalization, allowing chemists to design molecules with enhanced binding affinity and selectivity against specific protein targets.

Moreover, the bromine substituent at the 6-position serves as a handle for further chemical transformations, such as Suzuki-Miyaura cross-coupling reactions, which are widely used in constructing biaryl structures prevalent in many drugs. These reactions facilitate the integration of 3-Aminomethyl-6-bromo-2-cyanobenzoic acid into more complex scaffolds, expanding its utility in medicinal chemistry. The growing interest in this compound is further underscored by its appearance in several patent filings and academic publications, where it is described as a key intermediate in the synthesis of potential therapeutic candidates.

One of the most compelling aspects of 3-Aminomethyl-6-bromo-2-cyanobenzoic acid is its role in developing treatments for neurological disorders. Researchers have leveraged its structural features to create molecules that interact with neurotransmitter receptors and ion channels. For instance, derivatives of this compound have been investigated for their potential to modulate GABAergic and glutamatergic systems, which are implicated in conditions such as epilepsy, depression, and anxiety. The ability to fine-tune these interactions through structural modifications offers a promising avenue for developing next-generation neuromodulators.

The cyano group in 3-Aminomethyl-6-bromo-2-cyanobenzoic acid also contributes to its reactivity in metal-catalyzed reactions, making it a valuable component in cross-coupling strategies that are fundamental to modern drug synthesis. These reactions allow for the introduction of diverse functional groups into adjacent positions on the aromatic ring, enabling the creation of highly complex molecular architectures. Such flexibility is critical for designing molecules with optimized solubility, bioavailability, and metabolic stability—key factors that determine a drug’s efficacy and safety profile.

Recent advancements in computational chemistry have further highlighted the significance of 3-Aminomethyl-6-bromo-2-cyanobenzoic acid as a scaffold for drug discovery. Machine learning models have been trained on large datasets containing similar compounds to predict their biological activity. These models often rank 3-Aminomethyl-6-bromo-2-cyanobenzoic acid as a high-potential starting point due to its favorable physicochemical properties and known reactivity patterns. This computational validation has spurred new experimental efforts to explore its derivatives further.

In addition to its pharmaceutical applications, 3-Aminomethyl-6-bromo-2-cyanobenzoic acid has shown promise in materials science. Its ability to participate in polymerization reactions makes it useful for developing novel polymers with tailored properties. These polymers could find applications in biodegradable materials, coatings, and advanced electronic devices. The versatility of this compound underscores its importance not only as a chemical intermediate but also as a material science precursor.

The synthesis of 3-Aminomethyl-6-bromo-2-cyanobenzoic acid itself is an intricate process that requires careful optimization to ensure high yield and purity. Traditional synthetic routes often involve multi-step sequences involving halogenation, cyanation, andamination reactions. However, recent studies have explored more efficient synthetic pathways using catalytic methods or flow chemistry techniques. These innovations aim to reduce reaction times and improve scalability while maintaining or enhancing product quality.

The growing body of research on 3-Aminomethyl-6-bromo-2-cyanobenzoic acid reflects its broad utility across multiple scientific disciplines. Its role as an intermediate in drug synthesis continues to be refined through ongoing studies aimed at identifying new derivatives with improved therapeutic profiles. Simultaneously, its applications in materials science are being expanded by exploring novel synthetic methodologies that leverage its unique structural features.

In conclusion,3-Aminomethyl-6-bromo-2-cyanobenzoic acid (CAS No. 1807220-58-1) stands out as a multifaceted compound with significant implications for both pharmaceuticals and materials science. Its structural versatility allows for diverse functionalizations that enable the development of innovative therapeutics targeting various diseases. As research progresses, this compound will likely continue to play an essential role in advancing scientific understanding and technological innovation across multiple fields.